Cas no 107828-11-5 (1,3-Benzodioxole,5-(1-methylethoxy)-)

• Product Name: 1,3-Benzodioxole,5-(1-methylethoxy)-
• CAS No: 107828-11-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 223784
• PubChem ID: 183888
• Update Time: 2025-04-19

1,3-Benzodioxole,5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,5-(1-methylethoxy)-
• 5-propan-2-yloxy-1,3-benzodioxole
• 5-(1-Methylethoxy)-1,3-benzodioxole
• 107828-11-5
• DTXSID00148299
• SCHEMBL12341996
• 1,3-Benzodioxole, 5-(1-methylethoxy)-

• Inchi： 1S/C10H12O3/c1-7(2)13-8-3-4-9-10(5-8)12-6-11-9/h3-5,7H,6H2,1-2H3
• InChI Key： IGCWRGWKLIFTDM-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)OCO2)C(C)C

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 242.6°C at 760 mmHg
• Flash Point: 79.2°C
• Refractive Index: 1.523
• PSA: 27.69
• LogP: 2.20250